3-chloro-N-[(Z)-2-(4-methylbenzenesulfonyl)-2-nitroethenyl]-5-(trifluoromethyl)pyridin-2-amine

• IUPAC Name: 3-chloro-N-[(Z)-2-(4-methylphenyl)sulfonyl-2-nitroethenyl]-5-(trifluoromethyl)pyridin-2-amine
• InChI: InChI=1S/C15H11ClF3N3O4S/c1-9-2-4-11(5-3-9)27(25,26)13(22(23)24)8-21-14-12(16)6-10(7-20-14)15(17,18)19/h2-8H,1H3,(H,20,21)/b13-8-
• InChI Key: WWTDXSDZIUTDHH-JYRVWZFOSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(=CNC2=C(C=C(C=N2)C(F)(F)F)Cl)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/C(=C\NC2=C(C=C(C=N2)C(F)(F)F)Cl)/[N+](=O)[O-]
• Molecular Formula: C15H11ClF3N3O4S
• Molecular Weight: 421.8 g/mol
• CAS No.: 1025578-57-7

Description

3-chloro-N-[(Z)-2-(4-methylbenzenesulfonyl)-2-nitroethenyl]-5-(trifluoromethyl)pyridin-2-amine is a useful research compound. Its molecular formula is C15H11ClF3N3O4S and its molecular weight is 421.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Receptor Binding Studies

• Studies on pyridine bioisosteres, such as benzo[7]annulen-7-amines, have demonstrated their high affinity towards the ifenprodil binding site of GluN2B subunit-containing NMDA receptors. The exploration of electron-deficient pyridine rings as bioisosteres in place of chloro- or nitrobenzene rings indicates significant potential for such compounds in receptor binding and medicinal chemistry applications (Zscherp et al., 2018).

Synthesis and Reactions of Related Compounds

• The synthesis of 5-Aminofuro[3,2-c]pyridinium tosylates and their subsequent reactions highlight the versatility and potential applications of compounds with similar structures in organic synthesis and material science. These findings pave the way for the exploration of novel synthetic routes and applications in chemistry (Bencková & Krutošíková, 1999).

Isotopic Abundance in Halo-Amine Compounds

• Research on the isotopic abundance of compounds like 1-Chloro-3-nitrobenzene (3-CNB) emphasizes the potential of biofield energy treatments to modify the isotopic composition, which could have implications in understanding altered physicochemical and thermal properties in halo-amine compounds. Such studies are crucial for the development of new materials and chemicals in various industrial applications (Trivedi et al., 2016).

Nucleophilic Substitution Reactions

• Investigations into the nucleophilic substitution reactions of similar compounds provide insight into their potential use in synthetic organic chemistry, particularly in the development of new chemical entities and intermediates for pharmaceuticals and other industrial chemicals (Brewis et al., 1974).

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s used as a pharmaceutical or agrochemical, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Trifluoromethylpyridines and their derivatives have found wide applications in the pharmaceutical and agrochemical industries. It’s expected that many novel applications of such compounds will be discovered in the future.